Cas no 898349-84-3 (2-ethyl-5-phenyl(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-phenyl(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898349-84-3
• MF: C₂₂H₂₂N₄OS
• MW: 390.501283168793
• CID: 5481656
• Update Time: 2025-10-23

2-ethyl-5-phenyl(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[3,4-dihydro-1H-isoquinolin-2-yl(phenyl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(3,4-dihydro-2(1H)-isoquinolinyl)phenylmethyl]-2-ethyl-
• 2-ethyl-5-phenyl(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C22H22N4OS/c1-2-18-23-22-26(24-18)21(27)20(28-22)19(16-9-4-3-5-10-16)25-13-12-15-8-6-7-11-17(15)14-25/h3-11,19,27H,2,12-14H2,1H3
• InChI Key： FDSZWOQYRPXRQA-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(N3CCC4=C(C3)C=CC=C4)C3=CC=CC=C3)=C(O)N12

Additional information on 2-ethyl-5-phenyl(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 2-ethyl-5-phenyl(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 898349-84-3)

In the realm of organic chemistry and pharmaceutical research, the compound 2-ethyl-5-phenyl(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 898349-84-3) has garnered significant attention due to its unique structural features and potential applications. This heterocyclic molecule combines a tetrahydroisoquinoline core with a triazolothiazole moiety, making it a subject of interest for researchers exploring novel bioactive compounds. Its complex nomenclature reflects its intricate architecture, which is often associated with high specificity in biological interactions.

The growing demand for triazolothiazole derivatives in drug discovery aligns with current trends in personalized medicine and targeted therapies. Recent studies highlight the role of such compounds in modulating enzyme activity or receptor binding, particularly in neurological and metabolic disorders. The 2-ethyl-5-phenyl substitution pattern in this molecule suggests enhanced lipophilicity, a property frequently optimized in CNS-targeting pharmaceuticals. Researchers investigating blood-brain barrier permeability or GPCR modulation may find this structural motif particularly relevant to their work.

From a synthetic chemistry perspective, the 1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol component presents intriguing challenges and opportunities. This bicyclic system exhibits both hydrogen-bond donor and acceptor capabilities, a feature increasingly valued in fragment-based drug design. The compound's CAS registry number 898349-84-3 serves as a crucial identifier in chemical databases, enabling efficient literature retrieval for researchers studying heterocyclic scaffolds or molecular hybridization strategies.

Thermodynamic stability studies of tetrahydroisoquinoline-containing compounds have gained traction in computational chemistry circles, with particular focus on their conformational flexibility and intramolecular interactions. The methyl bridge in this molecule may influence its three-dimensional orientation, potentially affecting its pharmacophore properties. Such structural considerations are paramount when designing compounds with improved target selectivity or metabolic stability – key parameters in contemporary medicinal chemistry.

Analytical characterization of 898349-84-3 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The phenyl substitution at position 5 and the ethyl group at position 2 create distinct spectroscopic signatures that facilitate compound identification. These features are particularly valuable for quality control in research settings where compound purity is essential for reliable biological evaluation.

The potential applications of this compound extend to material science, where nitrogen-rich heterocycles are investigated for their electronic properties. The conjugated system within the triazolothiazole unit may offer interesting photophysical characteristics, relevant to developments in organic semiconductors or fluorescent probes. Such interdisciplinary potential makes 2-ethyl-5-phenyl(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol a versatile subject for both fundamental and applied research.

In the context of green chemistry, synthetic routes to access this compound are being reevaluated to improve atom economy and reduce hazardous byproducts. The pharmaceutical industry's shift toward sustainable synthesis has prompted investigations into catalytic methods for constructing such complex heterocycles, with particular attention to the formation of the triazole-thiazole junction under milder conditions.

Structure-activity relationship (SAR) studies of analogous compounds suggest that modifications to the tetrahydroisoquinoline portion could significantly alter biological profiles. This adaptability makes the 898349-84-3 scaffold attractive for combinatorial chemistry approaches, where systematic variation of substituents can optimize desired properties while minimizing off-target effects – a crucial consideration in modern drug development paradigms.

The compound's physicochemical properties, including its logP value and aqueous solubility, are subjects of predictive modeling efforts. These parameters are critical for understanding absorption and distribution characteristics, particularly in the context of oral bioavailability optimization. Computational tools now enable rapid estimation of such properties, accelerating the early-stage evaluation of novel chemical entities based on this structural framework.

Patent literature reveals growing interest in triazolothiazole derivatives for various therapeutic indications, though specific applications of CAS 898349-84-3 remain proprietary in many cases. This intellectual property landscape underscores the commercial potential of such compounds while highlighting the need for continued innovation in structural design to circumvent existing claims.

From a regulatory standpoint, thorough characterization of this compound's stability profile and degradation pathways is essential for any potential development. Forced degradation studies can identify vulnerable sites in the molecular structure, informing formulation strategies or guiding structural modifications to enhance chemical robustness – an increasingly important factor in pharmaceutical development timelines.

The scientific community's interest in 898349-84-3 reflects broader trends in chemical biology, where complex heterocycles serve as valuable tools for probing biological systems. As research techniques become more sophisticated, from cryo-EM to advanced mass spectrometry, the ability to understand such compounds' interactions at atomic resolution continues to improve, opening new avenues for rational design of next-generation bioactive molecules.